Cas no 1152110-31-0 ((2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one)

• Product Name: (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one
• CAS No: 1152110-31-0
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• MDL: MFCD16051072
• CID: 1099893
• PubChem ID: 28172365
• Update Time: 2025-05-25

(2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-1-(1-pyrrolidinyl)-1-Propanone
• (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one
• (2R)-2-amino-1-pyrrolidin-1-ylpropan-1-one
• 1152110-31-0
• (2R)-1-oxo-1-(1-pyrrolidinyl)-2-propanamine
• DTXSID301264371
• CS-0238283
• AKOS017427576
• SCHEMBL1189333
• IVBVTDXOGUNDHC-ZCFIWIBFSA-N
• (R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one
• EN300-192699

• MDL： MFCD16051072
• Inchi： 1S/C7H14N2O/c1-6(8)7(10)9-4-2-3-5-9/h6H,2-5,8H2,1H3/t6-/m1/s1
• InChI Key： IVBVTDXOGUNDHC-ZCFIWIBFSA-N
• SMILES： O=C([C@@H](C)N)N1CCCC1

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 46.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one

Recent Advances in the Study of (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one (CAS: 1152110-31-0)

The compound (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one (CAS: 1152110-31-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and amino ketone functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the optimization of synthetic routes for (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method, achieving high yields and purity. The researchers employed chiral auxiliaries and catalytic asymmetric hydrogenation, which could pave the way for scalable production. This advancement is particularly significant given the compound's potential as a precursor for novel psychoactive substances (NPS) and its implications in drug discovery.

Pharmacological investigations have revealed that (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one exhibits notable activity as a dopamine reuptake inhibitor. In vitro studies using rat brain synaptosomes indicated that the compound has a higher affinity for the dopamine transporter (DAT) compared to other monoamine transporters. These findings suggest potential applications in the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD). However, further in vivo studies are required to validate these effects and assess any potential side effects.

Another critical aspect of recent research is the exploration of the compound's metabolic pathways. A 2024 study in Drug Metabolism and Disposition identified several major metabolites of (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one in human liver microsomes. The study highlighted the role of cytochrome P450 enzymes, particularly CYP2D6, in the metabolism of the compound. Understanding these pathways is essential for predicting drug-drug interactions and optimizing dosing regimens in future clinical trials.

Despite its therapeutic potential, (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one has also been associated with recreational use, raising concerns about abuse liability. Regulatory agencies are closely monitoring its status, and several countries have already classified it as a controlled substance. Researchers are now focusing on developing analogs with reduced abuse potential while retaining therapeutic efficacy. This dual focus on both medical applications and safety considerations underscores the complexity of working with this compound.

In conclusion, (2R)-2-amino-1-(pyrrolidin-1-yl)propan-1-one (CAS: 1152110-31-0) represents a fascinating case study in modern pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable tool for understanding neurotransmitter systems and developing new treatments for neurological disorders. However, the challenges posed by its abuse potential and complex metabolism highlight the need for continued research and careful consideration in its development. Future studies should aim to elucidate its precise mechanisms of action and explore its potential in combination therapies.